molecular formula C10H9ClO B8647617 3-(3-Chloro-4-methylphenyl)-2-propyne-1-ol CAS No. 220707-95-9

3-(3-Chloro-4-methylphenyl)-2-propyne-1-ol

Cat. No.: B8647617
CAS No.: 220707-95-9
M. Wt: 180.63 g/mol
InChI Key: FFKGIIUIZMXHJV-UHFFFAOYSA-N
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Description

3-(3-Chloro-4-methylphenyl)-2-propyne-1-ol is a useful research compound. Its molecular formula is C10H9ClO and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

220707-95-9

Molecular Formula

C10H9ClO

Molecular Weight

180.63 g/mol

IUPAC Name

3-(3-chloro-4-methylphenyl)prop-2-yn-1-ol

InChI

InChI=1S/C10H9ClO/c1-8-4-5-9(3-2-6-12)7-10(8)11/h4-5,7,12H,6H2,1H3

InChI Key

FFKGIIUIZMXHJV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C#CCO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-4-iodotoluene (5.00 g), copper(I) iodide (75.4 mg), triphenylphosphine (260 mg), tris(dibenzylideneacetone)dipalladium(0) chloroform adduct (410 mg), propargyl alcohol (1.29 ml), diisopropylethylamine (13.8 ml) and tetrahydrofuran (100 ml) was stirred at room temperature for 25 hr. The reaction mixture was added to brine, and the mixture was extracted with ethyl acetate, washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:0-80:20) to give the object product (2.80 g) as a brown oil.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
260 mg
Type
reactant
Reaction Step One
Quantity
1.29 mL
Type
reactant
Reaction Step One
Quantity
13.8 mL
Type
reactant
Reaction Step One
Name
copper(I) iodide
Quantity
75.4 mg
Type
catalyst
Reaction Step One
Quantity
410 mg
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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